Cas no 1257146-28-3 ((2-amino-1,3-oxazol-5-yl)methanol)

• Product Name: (2-amino-1,3-oxazol-5-yl)methanol
• CAS No: 1257146-28-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 5772784
• PubChem ID: 55285816
• Update Time: 2023-12-26

(2-amino-1,3-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-amino-1,3-oxazol-5-yl)methanol
• (2-Aminooxazol-5-yl)methanol
• 1257146-28-3
• EN300-1722028
• AKOS006352809
• 5-Oxazolemethanol, 2-amino-
• 2-Aminooxazole-5-methanol

• Inchi： 1S/C4H6N2O2/c5-4-6-1-3(2-7)8-4/h1,7H,2H2,(H2,5,6)
• InChI Key： RMCXNCZLJGRQBO-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1CO

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.3Ų